Cas no 160886-96-4 (2-amino-3-methyl-4-phenylbut-3-en-1-ol)

• Product Name: 2-amino-3-methyl-4-phenylbut-3-en-1-ol
• CAS No: 160886-96-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5895182
• PubChem ID: 87546936
• Update Time: 2025-10-28

2-amino-3-methyl-4-phenylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-4-phenylbut-3-en-1-ol
• 3-Buten-1-ol, 2-amino-3-methyl-4-phenyl-
• DTXSID701275360
• 160886-96-4

• Inchi： 1S/C11H15NO/c1-9(11(12)8-13)7-10-5-3-2-4-6-10/h2-7,11,13H,8,12H2,1H3
• InChI Key： CCTCDUFHRCGQMF-UHFFFAOYSA-N
• SMILES： OCC(C(C)=CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-methyl-4-phenylbut-3-en-1-ol

2-amino-3-methyl-4-phenylbut-3-en-1-ol

2-amino-3-methyl-4-phenylbut-3-en-1-ol (CAS No: 160886-96-4) is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound, characterized by its amino group, methyl substituent, and phenyl group, exhibits a wide range of applications across various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of 2-amino-3-methyl-4-phenylbut-3-en-1-ol is defined by its enol ether functionality and the presence of an amino group, which contributes to its reactivity and versatility in chemical transformations. The phenyl group introduces aromaticity, while the methyl substituent adds steric bulk, influencing the compound's physical properties and reactivity. These features make it an ideal candidate for exploring novel synthetic pathways and functional materials.

Recent studies have highlighted the potential of 2-amino-3-methyl-4-phenylbut-3-en-1-ol in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to evaluate its interactions with biological targets. These studies suggest that the compound could serve as a lead molecule for designing drugs targeting specific diseases, including neurodegenerative disorders and cardiovascular conditions.

In the field of materials science, 2-amino-3-methyl-4-phenylbutenol has been explored as a precursor for synthesizing advanced polymers and hybrid materials. Its amino group enables it to participate in various polymerization reactions, leading to the formation of materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for applications in packaging and biomedical devices.

The synthesis of 2-amino-butene-based compounds has also seen significant progress in recent years. Novel catalytic methods and green chemistry approaches have been developed to enhance the efficiency and sustainability of production processes. For instance, researchers have successfully utilized enzymatic catalysis to achieve high yields of 2-amino-butene derivatives, reducing environmental impact while maintaining product quality.

Beyond its chemical applications, 2-amino-butene compounds are also being investigated for their role in natural product synthesis. By mimicking biosynthetic pathways, chemists are able to construct complex molecules inspired by nature's diversity. This approach has opened new avenues for discovering novel bioactive compounds with potential therapeutic applications.

In conclusion, 2-amino-butene-based compounds, particularly 2-amino-butene derivatives, continue to be a focal point in scientific research due to their diverse applications and unique chemical properties. As advancements in synthetic methodologies and computational modeling unfold, the potential for this compound to contribute to innovative solutions across various industries remains promising.